Cas no 10056-18-5 (Benzamide, 3,5-dinitro-N-propyl-)
10056-18-5 structure
Product Name:Benzamide, 3,5-dinitro-N-propyl-
CAS No:10056-18-5
MF:C10H11N3O5
MW:253.211442232132
CID:95970
PubChem ID:4417264
Update Time:2025-04-18
Benzamide, 3,5-dinitro-N-propyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, 3,5-dinitro-N-propyl-
- 3,5-Dinitro-N-propylbenzamide
- 3.5-Dinitro-benzoesaeure-N-propylamid
- AC1N9W1S
- AC1Q2Y08
- CTK0E0098
- N-Propyl-< 3.5-dinitro-benzamid>
- n-Propyl-3,5-dinitrobenzamid
- N-Propyl-3.5-dinitro-benzamid
- Oprea1_354661
- AKOS003852606
- DTXSID80403050
- 10056-18-5
- F95177
-
- MDL: MFCD01212114
- Inchi: 1S/C10H11N3O5/c1-2-3-11-10(14)7-4-8(12(15)16)6-9(5-7)13(17)18/h4-6H,2-3H2,1H3,(H,11,14)
- InChI Key: LTJACLQPFWDXMR-UHFFFAOYSA-N
- SMILES: O=C(C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])NCCC
Computed Properties
- Exact Mass: 253.06987046g/mol
- Monoisotopic Mass: 253.06987046g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 313
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 121Ų
Benzamide, 3,5-dinitro-N-propyl- Related Literature
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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